Cas no 2680733-52-0 (5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680733-52-0
• MF: C₉H₄ClF₄NO₃
• MW: 285.579575538635
• CID: 5633366
• PubChem ID: 165937714
• Update Time: 2025-05-26

5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid
• 2680733-52-0
• EN300-28287120
• 5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4ClF4NO3/c10-4-1-3(7(16)17)5(11)2-6(4)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： DRHCBBBOIAFJOC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(=CC=1NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 284.9815833g/mol
• Monoisotopic Mass: 284.9815833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680733-52-0)

5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680733-52-0) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This benzoic acid derivative is characterized by its unique trifluoroacetamido and chloro-fluoro substitutions, which enhance its reactivity and biological activity. Researchers are increasingly interested in this compound due to its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and antibacterial agents.

The molecular structure of 5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid features a carboxylic acid group, making it a versatile intermediate for organic synthesis. Its trifluoroacetamido moiety is a key functional group that contributes to its stability and lipophilicity, properties highly sought after in medicinal chemistry. Recent studies highlight its role in the synthesis of biologically active molecules, addressing current challenges in antimicrobial resistance and cancer therapy.

In the context of green chemistry, 5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid has garnered attention for its potential in sustainable synthesis routes. With the growing demand for eco-friendly reagents, this compound’s efficient synthesis and minimal environmental impact align with global trends toward green pharmaceuticals. Researchers are exploring catalytic methods to optimize its production, reducing waste and energy consumption.

The compound’s CAS No. 2680733-52-0 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and drug design. Its fluorinated structure is particularly valuable in PET imaging and radiopharmaceuticals, areas experiencing rapid growth due to advancements in diagnostic technologies. This aligns with the increasing focus on precision medicine and targeted therapies.

From a commercial perspective, 5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its purity and stability are critical for reproducible results, driving demand for high-quality intermediates. Analytical techniques such as HPLC and NMR are essential for verifying its specifications, ensuring compliance with regulatory standards.

Future research on 5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid may explore its derivatives for neurodegenerative disease applications, a hot topic in biomedical research. Its structural versatility positions it as a candidate for multi-target drugs, addressing complex conditions like Alzheimer’s and Parkinson’s. Collaborative efforts between academia and industry are expected to unlock further potential.

In summary, 5-Chloro-2-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680733-52-0) is a promising compound with broad applications in drug development and material science. Its fluorinated aromatic core and functional group diversity make it a valuable tool for modern chemical research. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing global health challenges.